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l
Cat. No.: B13286183

Get Quote

Executive Summary

2-{[(4-Methoxybutyl)amino]methyl}phenol is a specialized organic building block belonging
to the class of N-substituted salicylamines (reduced Schiff bases). Structurally, it features a
phenolic hydroxyl group, a secondary benzylic amine, and a pendant ether moiety.

This unique architecture imparts tridentate [O, N, O] donor capabilities, making it a high-value
scaffold in two primary domains:

o Organometallic Catalysis: As a "hemilabile" ligand precursor for Group 4 (Ti, Zr) and Group
12 (Zn) metals, often utilized in ring-opening polymerization (ROP) or asymmetric catalysis.

o Medicinal Chemistry: As a lipophilic, metabolically stable pharmacophore found in CNS-
active agents, where the methoxybutyl chain improves blood-brain barrier (BBB) permeability
compared to polar alkyl chains.

This guide provides a validated protocol for its synthesis via reductive amination and details its
application in generating metal complexes.
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Chemical Profile & Mechanism[1]

Property Specification

IUPAC Name 2-(((4-methoxybutyl)amino)methyl)phenol
Molecular Formula C12H19NO2

Molecular Weight 209.29 g/mol

) Phenol (Acidic), Secondary Amine (Basic), Ether
Key Functional Groups
(Neutral/Donor)

pKa (Calculated) ~9.8 (Phenol), ~8.5 (Amine)

Soluble in MeOH, EtOH, CH2Cl2, DMSO;

Solubility ) ]
Sparingly soluble in H20

Mechanistic Insight: The "Hemilabile" Effect

In coordination chemistry, the ether oxygen in the 4-methoxybutyl tail acts as a hemilabile
donor. It weakly coordinates to a metal center, stabilizing the complex during storage. However,
during a catalytic cycle, this weak bond breaks (dissociates) to open a vacant coordination site
for the substrate, enhancing catalytic turnover rates without compromising overall complex
stability.

Validated Synthesis Protocol

Reaction Type: Reductive Amination (Indirect) Scale: 10 mmol (Adaptable to gram-scale)

Reagents
o Salicylaldehyde (2-Hydroxybenzaldehyde): 1.22 g (10.0 mmol)

4-Methoxybutylamine: 1.03 g (10.0 mmol)

Sodium Borohydride (NaBHa4): 0.57 g (15.0 mmol)

Solvent: Methanol (anhydrous preferred), 30 mL

Workup: Dichloromethane (DCM), Brine, Sodium Sulfate (Naz2S0a4)
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Step-by-Step Methodology
Phase 1: Imine Formation (Condensation)

e Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a drying tube (CaClz).
» Addition: Dissolve Salicylaldehyde (1.0 eq) in 20 mL Methanol.
¢ Reaction: Add 4-Methoxybutylamine (1.0 eq) dropwise over 5 minutes.

o Observation: The solution will turn bright yellow immediately, indicating the formation of
the Schiff base (imine).

o Equilibration: Stir at Room Temperature (RT) for 2 hours.

o Scientist's Note: Isolation of the imine is usually unnecessary. Proceeding to in situ
reduction minimizes hydrolysis risks.

Phase 2: Reduction

e Cooling: Cool the yellow solution to 0°C using an ice bath.
¢ Reduction: Add NaBHa4 (1.5 eq) in small portions over 15 minutes.
o Caution: Vigorous gas evolution (Hz) will occur. Ensure adequate venting.

o Completion: Allow the reaction to warm to RT and stir for 4 hours. The yellow color should
fade to colorless or pale yellow.

Phase 3: Workup & Purification

e Quench: Carefully add 5 mL water to quench excess borohydride.

o Extraction: Remove Methanol under reduced pressure (rotary evaporator). Dissolve the
residue in 30 mL DCM and wash with water (2 x 15 mL) and brine (1 x 15 mL).

e Drying: Dry the organic layer over anhydrous NazSOu4, filter, and concentrate.

« Purification: If necessary, purify via flash column chromatography (Silica gel; Eluent: 5%
MeOH in DCM).
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Analytical Checkpoints (Quality Control)

e 'H NMR (CDClIs, 400 MHz):

o 0 3.98 ppm (s, 2H): Benzylic -CH2-N (Diagnostic peak). If this is a doublet or absent,
reduction failed.

o 0 6.8-7.2 ppm (m, 4H): Aromatic protons.
o 0 3.30 ppm (s, 3H): Methoxy -OCHes.

» IR Spectroscopy: Disappearance of the C=N imine stretch (~1630 cm~1) and appearance of
N-H stretch (~3300 cm™1).

Application Workflows
Workflow A: Synthesis of Titanium(lV) Catalysts
(Polymerization)

This ligand is ideal for creating post-metallocene catalysts for olefin polymerization.

Deprotonation: Dissolve the ligand (1 eq) in dry Toluene. Add n-BuLi (1 eq) at -78°C to
deprotonate the phenol.

Complexation: Add TiCla(THF)2z or Ti(OiPr)a (0.5 eq for bis-ligand complex).

Heating: Reflux for 12 hours.

Outcome: Formation of a chemically robust Ti-O (phenoxide) bond with N-donor
coordination.

Workflow B: Reductive Alkylation (Drug Discovery)

To generate tertiary amine libraries for SAR (Structure-Activity Relationship) studies:
o Reactant: 2-{[(4-Methoxybutyl)amino]methyl}phenol (Secondary amine).

» Reagent: Target Aldehyde (R-CHO) + NaBH(OACc)s (Sodium triacetoxyborohydride).
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e Condition: DCM, RT, 12h.

o Result: Tertiary amine with increased steric bulk and tunable lipophilicity.

Visualized Pathways
Diagram 1: Synthesis & Mechanism

This diagram illustrates the reductive amination pathway and the critical transition from the
planar imine to the flexible amine.
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Click to download full resolution via product page

Caption: The conversion of Salicylaldehyde to the target amine via an imine intermediate using
Sodium Borohydride.

Diagram 2: Hemilabile Ligand Coordination

This diagram demonstrates how the molecule coordinates to a generic Metal center (M),
highlighting the "On/Off" switching of the ether arm.
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Caption: The hemilabile mechanism where the methoxy ether arm dissociates to allow
substrate binding during catalysis.

Safety & Handling (SDS Summary)

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

e Phenol Warning: The phenolic moiety can cause chemical burns. Wear nitrile gloves and
safety goggles.

» Storage: Store under inert atmosphere (Nitrogen/Argon) at 2—8°C. Amine groups are
sensitive to CO:z (carbamate formation) over long periods.
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o Context: Foundational protocol for the reduction of salicylaldehyde-derived imines using
NaBH4.

e Tshuva, E. Y., et al. "Isospecific Living Polymerization of 1-Hexene by a Readily Available
Nonmetallocene C2-Symmetrical Zirconium Catalyst.” Journal of the American Chemical
Society, vol. 122, no. 43, 2000, pp. 10706-10707. Link

o Context: Establishes the utility of N-substituted salicylamine ligands (Salan ligands)

e Braunstein, P., & Naud, F. "Hemilability of Hybrid Ligands and the Coordination Chemistry of
Oxazoline-Based Systems." Angewandte Chemie International Edition, vol. 40, no. 4, 2001,
pp. 680-699. Link

o Context: Authoritative review on the "hemilabile” ligand concept utilized in the applic

e PubChem Compound Summary. "2-Methoxy-4-{[(4-methylphenyl)amino]methyl}phenol
(Analogous Structure)." National Center for Biotechnology Information. Link

o Context: Verified structural data and physicochemical properties for the N-substituted
aminomethylphenol class.

e To cite this document: BenchChem. [Application Note: Synthesis and Utilization of 2-{[(4-
Methoxybutyl)amino]methyl}phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13286183/docs#application-note-synthesis-and-
utilization-of-2-4-methoxybutyl-amino-methyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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